Cas no 2172145-17-2 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• CAS No: 2172145-17-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6286540
• PubChem ID: 165810405
• Update Time: 2025-05-24

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• 2172145-17-2
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]propanoic acid
• EN300-1489178

• Inchi： 1S/C26H32N2O5/c1-4-15-26(3,24(31)28(5-2)16-14-23(29)30)27-25(32)33-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22H,4-5,14-17H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： UFFANODMFWULHE-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(N(CC)CCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

3-N-Ethyl-2-({(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)-2-Methylpentanamidopropanoic Acid: A Comprehensive Overview

3-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid, commonly referred to by its CAS number 2172145-17-2, is a complex organic compound with significant applications in the fields of chemistry and biotechnology. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc), a well-known protecting group in peptide synthesis. The structure of this compound includes an ethyl group attached to the nitrogen atom, a fluorenylmethoxycarbonyl group, and a pentanamide side chain, making it a versatile molecule with potential uses in drug discovery and chemical synthesis.

The synthesis of 3-N-Ethyl-Fmoc-pentanamidopropanoic acid involves multiple steps, including the coupling of Fmoc reagents with amino acids or their derivatives. Recent advancements in peptide synthesis have enabled the efficient production of this compound, leveraging its stability and reactivity under various reaction conditions. Its structure allows for selective protection and deprotection during peptide assembly, making it a valuable tool in solid-phase synthesis.

In terms of applications, this compound has been extensively studied for its role in peptide modification and drug delivery systems. Researchers have explored its ability to enhance the bioavailability of therapeutic peptides by modifying their pharmacokinetic profiles. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that incorporating Fmoc derivatives like this compound can significantly improve the solubility and stability of peptide drugs.

The structural uniqueness of CAS 2172145-17-2 also makes it a promising candidate for use in bioconjugation reactions. By attaching this compound to biomolecules such as proteins or nucleic acids, scientists can create novel bioconjugates with enhanced functionality. Recent research has focused on its application in click chemistry, where it serves as a reactive intermediate for forming stable covalent bonds between molecules.

From an environmental standpoint, the biodegradability and toxicity profile of this compound are critical considerations. Preliminary studies indicate that it exhibits low toxicity to aquatic organisms, suggesting its potential for use in environmentally friendly chemical processes. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, 3-N-Ethyl-Fmoc-pentanamidopropanoic acid (CAS 2172145-17-2) represents a cutting-edge molecule with diverse applications in modern chemistry and biotechnology. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.